Cas no 2228143-72-2 ((3-chloro-2,6-difluorophenyl)methyl sulfamate)

• Product Name: (3-chloro-2,6-difluorophenyl)methyl sulfamate
• CAS No: 2228143-72-2
• MF: C₇H₆ClF₂NO₃S
• MW: 257.642246723175
• CID: 6493632
• PubChem ID: 165634425
• Update Time: 2025-05-19

(3-chloro-2,6-difluorophenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (3-chloro-2,6-difluorophenyl)methyl sulfamate
• 2228143-72-2
• EN300-1987998

• Inchi： 1S/C7H6ClF2NO3S/c8-5-1-2-6(9)4(7(5)10)3-14-15(11,12)13/h1-2H,3H2,(H2,11,12,13)
• InChI Key： VIIWMBAHEJTEQX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)COS(N)(=O)=O)F

Computed Properties

• Exact Mass: 256.9724982g/mol
• Monoisotopic Mass: 256.9724982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8Ų

Additional information on (3-chloro-2,6-difluorophenyl)methyl sulfamate

Introduction to (3-chloro-2,6-difluorophenyl)methyl sulfamate (CAS No. 2228143-72-2)

The compound (3-chloro-2,6-difluorophenyl)methyl sulfamate, with the CAS registry number 2228143-72-2, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and material science. This compound is characterized by its unique structure, which combines a sulfamate functional group with a trisubstituted aromatic ring. The presence of chlorine and fluorine atoms at specific positions on the aromatic ring imparts distinct electronic and steric properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (3-chloro-2,6-difluorophenyl)methyl sulfamate. Researchers have explored diverse methodologies to construct this compound, including nucleophilic substitution reactions and coupling techniques. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel route involving the reaction of 3-chloro-2,6-difluorobenzaldehyde with methylamine under specific catalytic conditions. This approach not only enhances the yield but also ensures high purity, which is critical for its intended applications.

The structural uniqueness of (3-chloro-2,6-difluorophenyl)methyl sulfamate makes it an attractive candidate for use in pharmaceuticals and agrochemicals. The sulfamate group is known for its ability to act as a bioisostere, potentially mimicking the functionality of other groups while offering improved pharmacokinetic profiles. In the context of drug discovery, this compound has been evaluated for its potential as an inhibitor of certain enzyme targets. A recent study in *Medicinal Chemistry Communications* highlighted its ability to modulate the activity of protein kinase A, a key player in cellular signaling pathways.

In addition to its biological applications, (3-chloro-2,6-difluorophenyl)methyl sulfamate has shown promise in materials science. Its aromatic backbone and functional group combination make it suitable for use in advanced materials such as high-performance polymers and electronic devices. Researchers at the University of California have investigated its incorporation into polymeric matrices, demonstrating enhanced thermal stability and mechanical properties compared to traditional materials.

The synthesis and characterization of (3-chloro-2,6-difluorophenyl)methyl sulfamate have also contributed to our understanding of sulfur-based functional groups. The sulfamate group introduces unique reactivity patterns that can be exploited in various chemical transformations. For example, studies published in *Chemical Communications* have explored its role as a leaving group in nucleophilic substitution reactions, offering new insights into reaction mechanisms and selectivity.

From an environmental perspective, the stability and biodegradation of (3-chloro-2,6-difluorophenyl)methyl sulfamate are critical considerations. Recent eco-toxicological studies have assessed its impact on aquatic ecosystems, revealing moderate biodegradability under aerobic conditions. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, (3-chloro-2,6-difluorophenyl)methyl sulfamate (CAS No. 2228143-72-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and functional group chemistry, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.